molecular formula C44H82CaO8 B8283598 Calcium dioctadecyl bis(succinate) CAS No. 17619-51-1

Calcium dioctadecyl bis(succinate)

Cat. No.: B8283598
CAS No.: 17619-51-1
M. Wt: 779.2 g/mol
InChI Key: CNYRPDSGKPZOBV-UHFFFAOYSA-L
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Description

Calcium dioctadecyl bis(succinate) is a useful research compound. Its molecular formula is C44H82CaO8 and its molecular weight is 779.2 g/mol. The purity is usually 95%.
BenchChem offers high-quality Calcium dioctadecyl bis(succinate) suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Calcium dioctadecyl bis(succinate) including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

17619-51-1

Molecular Formula

C44H82CaO8

Molecular Weight

779.2 g/mol

IUPAC Name

calcium;4-octadecoxy-4-oxobutanoate

InChI

InChI=1S/2C22H42O4.Ca/c2*1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20-26-22(25)19-18-21(23)24;/h2*2-20H2,1H3,(H,23,24);/q;;+2/p-2

InChI Key

CNYRPDSGKPZOBV-UHFFFAOYSA-L

Canonical SMILES

CCCCCCCCCCCCCCCCCCOC(=O)CCC(=O)[O-].CCCCCCCCCCCCCCCCCCOC(=O)CCC(=O)[O-].[Ca+2]

Origin of Product

United States

Synthesis routes and methods

Procedure details

696.4 g of a commercially available technical stearyl alcohol were introduced into a reaction vessel and heated to 80° C. 256.6 g succinic anhydride were then added; the reaction mixture was heated to 130° C. The reaction was mildly exothermic; the temperature rose to 140° C. The reaction mixture was then stirred for 30 minutes at 130 to 140° C.; the acid value of the reaction mixture was 151 to 152. 94.3 g plus 2.8 g (3% excess) calcium hydroxide Were then introduced in portions over a period of 30 minutes at temperatures of 145° to 150° C. The reaction mixture was kept at that temperature for 4 hours, a light vacuum being applied at the beginning of the reaction. The vacuum was increased to 500 hPa after 30 minutes, to 32 hPa after 1 h and 39 hPa after 2 h and was left at that value until the end of the 4-hour reaction time.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
256.6 g
Type
reactant
Reaction Step Two
Quantity
2.8 g
Type
reactant
Reaction Step Three

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